Cas no 10134-98-2 (Benzobthiophene-7-carboxylic Acid)

Benzobthiophene-7-carboxylic Acid Properties

Names and Identifiers

• Benzo[b]thiophene-7-carboxylic acid
• 1-Benzothiophene-7-carboxylic acid
• 7-Carboxybenzo[b]thiophene
• Benzo[b]thiophen-7-carbonsaeure
• benzo<b>thiophen-7-carboxic acid
• benzo[b]thiophen-7-carboxylic acid
• Benzo[b]thiophene-7-carboxylic acid aMide
• 1-Benzothiophene-7-carboxylic acid, 7-Carboxybenzo[b]thiophene
• Benzo[b]thiophene-7-carboxylicacid97%
• Benzo[b]thiophene-7-carboxylic acid 97%
• E80409
• SY101394
• W-204408
• benzo[b]thiophene-7-carboxylicacid
• CS-0034918
• EN300-99086
• Z1201624703
• SCHEMBL1476003
• A16270
• AKOS003237319
• LJPSRTWIAXVPIS-UHFFFAOYSA-N
• 10134-98-2
• FT-0730030
• 1-benzothiophene-7-carboxylicacid
• AMY36646
• PS-3540
• KZ2
• DTXSID00557786
• benzo[b]thiophene-7-carboxylic acid, AldrichCPR
• MFCD08572208
• AB45816
• DB-010716
• 1-benzothiophene-7-carboxylic acid
• +Expand

• MDL： MFCD08572208
• InChIKey： LJPSRTWIAXVPIS-UHFFFAOYSA-N
• Inchi： 1S/C9H6O2S/c10-9(11)7-3-1-2-6-4-5-12-8(6)7/h1-5H,(H,10,11)
• SMILES： S1C=CC2C=CC=C(C(=O)O)C1=2

Computed Properties

• Exact Mass: 178.00900
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 1
• Monoisotopic Mass: 178.00885060g/mol
• Heavy Atom Count: 12
• Complexity: 193
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.5
• Topological Polar Surface Area: 65.5Ų

Experimental Properties

• LogP: 2.59950
• PSA: 65.54000
• Boiling Point: 376.23 °C at 760 mmHg
• Melting Point: 176.5 °C
• Vapor Pressure: 0.0±0.6 mmHg at 25°C
• Flash Point: 181.338 °C
• Density: 1.419

Benzobthiophene-7-carboxylic Acid Security Information

• Safety Instruction： H303+H313+H333
• Hazard Statement： Harmful
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
• Signal Word：warning
• HazardClass：IRRITANT

Benzobthiophene-7-carboxylic Acid Customs Data

• HS CODE：2934999090
• Customs Data：

  China Customs Code:

  2934999090

  Overview:

  2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%